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Compound of Interest

Compound Name: 2-Phenyl-1,3-dioxolane

Cat. No.: B1584986 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Phenyl-1,3-dioxolane

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Phenyl-1,3-dioxolane, tailored for researchers, scientists, and professionals in

drug development. The information is compiled from various scientific and chemical data

sources, with a focus on delivering accurate and actionable data. All quantitative information is

presented in structured tables for clarity and ease of comparison. Detailed experimental

protocols for both the synthesis and the determination of key properties are also provided.

Core Physicochemical Properties
The following tables summarize the key physicochemical properties of 2-Phenyl-1,3-
dioxolane.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₉H₁₀O₂ [1][2]

Molecular Weight 150.17 g/mol [2]

Appearance
Colorless to light yellow, clear

liquid

Melting Point
Not available (liquid at room

temperature)
[3]

Boiling Point
223-225 °C (at 760 mmHg) 80

°C (at 0.3 mmHg)
[1][3]

Density
1.119 g/cm³ (at 18 °C) 1.106

g/mL (at 25 °C)
[1][4]

Refractive Index (n²⁰/D) 1.526 [1][3]

Table 2: Solubility

Solvent Solubility Reference(s)

Chloroform Slightly soluble [5]

Methanol Slightly soluble [5]

Ethanol Soluble [5]

Essential Oils Soluble [5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 2-
Phenyl-1,3-dioxolane.

Table 3: ¹H NMR Spectroscopic Data (Solvent: CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity Assignment Reference(s)

7.50 - 7.30 m Aromatic (C₆H₅) [6]

5.80 s CH (acetal) [6]

4.15 - 3.95 m OCH₂CH₂O [6]

Table 4: ¹³C NMR Spectroscopic Data (Solvent: CDCl₃)

Chemical Shift (δ) ppm Assignment Reference(s)

138.0 Aromatic (quaternary C) [6]

129.0 Aromatic (CH) [6]

128.5 Aromatic (CH) [6]

126.5 Aromatic (CH) [6]

104.0 CH (acetal) [6]

65.5 OCH₂CH₂O [6]

Table 5: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Assignment Reference(s)

3100-3000 =C-H stretch (aromatic) [7]

1600-1585 & 1500-1400 C-C stretch (in-ring, aromatic) [7]

1260-1050 C-O stretch [7]

Experimental Protocols
This section details the methodologies for the synthesis of 2-Phenyl-1,3-dioxolane and the

determination of its key physicochemical properties.
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Synthesis of 2-Phenyl-1,3-dioxolane
Reaction: Acid-catalyzed acetalization of benzaldehyde with ethylene glycol.

Materials:

Benzaldehyde

Ethylene glycol

p-Toluenesulfonic acid (catalyst)

Toluene

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Distillation or chromatography setup for purification

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

benzaldehyde (1.0 equivalent), ethylene glycol (1.2 equivalents), and a catalytic amount of p-

toluenesulfonic acid.

Add a sufficient volume of toluene to dissolve the reactants and facilitate the azeotropic

removal of water.

Heat the mixture to reflux. The progress of the reaction can be monitored by observing the

collection of water in the Dean-Stark trap.
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Continue heating until no more water is collected, which indicates the completion of the

reaction.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of

sodium bicarbonate to neutralize the acid catalyst.

Wash with brine (saturated NaCl solution).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel to yield pure 2-Phenyl-1,3-dioxolane.[8]

Determination of Physicochemical Properties
Boiling Point Determination (Thiele Tube Method): The boiling point is the temperature at which

the vapor pressure of a liquid equals the external pressure.

Place a small amount of 2-Phenyl-1,3-dioxolane into a small test tube (fusion tube).

Invert a capillary tube, sealed at one end, and place it inside the fusion tube.

Attach the fusion tube to a thermometer, ensuring the thermometer bulb is level with the

bottom of the fusion tube.

Place the entire assembly in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

Gently heat the side arm of the Thiele tube to ensure uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Stop heating and allow the bath to cool slowly.
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The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[9]

Density Determination (Oscillating U-tube Method): Density is the mass per unit volume of a

substance.

Calibrate the oscillating U-tube instrument with two standards of known density (e.g., dry air

and deionized water).

Inject the 2-Phenyl-1,3-dioxolane sample into the thermostatted U-tube, ensuring no air

bubbles are present.

The instrument measures the change in the oscillation period of the U-tube caused by the

mass of the sample.

The density is then automatically calculated by the instrument based on the calibration data.

[9]

Refractive Index Determination (Abbe Refractometer): The refractive index measures how fast

light travels through a material.

Clean the prism of the Abbe refractometer with a suitable solvent (e.g., ethanol or acetone)

and let it dry.

Place a few drops of 2-Phenyl-1,3-dioxolane onto the surface of the measuring prism.

Close and lock the prisms.

The refractive index value is read from the instrument's scale. The temperature should be

recorded as the refractive index is temperature-dependent.[9]
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Caption: Synthesis of 2-Phenyl-1,3-dioxolane.
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Caption: Relationship between structure and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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